Cas no 820247-84-5 (1,4-Pentanediol, 1-phenyl-, (4S)-)

1,4-Pentanediol, 1-phenyl-, (4S)- structure
820247-84-5 structure
Product Name:1,4-Pentanediol, 1-phenyl-, (4S)-
CAS No:820247-84-5
MF:C11H16O2
MW:180.243543624878
CID:700076
PubChem ID:71420353
Update Time:2025-04-19

1,4-Pentanediol, 1-phenyl-, (4S)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Pentanediol, 1-phenyl-, (4S)-
    • (4S)-1-phenylpentane-1,4-diol
    • DTXSID60839550
    • 820247-84-5
    • Inchi: 1S/C11H16O2/c1-9(12)7-8-11(13)10-5-3-2-4-6-10/h2-6,9,11-13H,7-8H2,1H3/t9-,11?/m0/s1
    • InChI Key: CLCWBIKVZDPOPD-FTNKSUMCSA-N
    • SMILES: OC(C1C=CC=CC=1)CC[C@H](C)O

Computed Properties

  • Exact Mass: 180.115029749g/mol
  • Monoisotopic Mass: 180.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 40.5Ų
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